Cas no 2138360-97-9 (5-amino-2-(1-methyl-1H-pyrazol-5-yl)pyridine-3-carboxylic acid)

• Product Name: 5-amino-2-(1-methyl-1H-pyrazol-5-yl)pyridine-3-carboxylic acid
• CAS No: 2138360-97-9
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 6216963
• PubChem ID: 165484223
• Update Time: 2025-05-21

5-amino-2-(1-methyl-1H-pyrazol-5-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-(1-methyl-1H-pyrazol-5-yl)pyridine-3-carboxylic acid
• EN300-1128533
• 2138360-97-9

• Inchi： 1S/C10H10N4O2/c1-14-8(2-3-13-14)9-7(10(15)16)4-6(11)5-12-9/h2-5H,11H2,1H3,(H,15,16)
• InChI Key： YUFRJAVSSNDDFP-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CN=C1C1=CC=NN1C)N)=O

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94Ų

Additional information on 5-amino-2-(1-methyl-1H-pyrazol-5-yl)pyridine-3-carboxylic acid

Comprehensive Overview of 5-amino-2-(1-methyl-1H-pyrazol-5-yl)pyridine-3-carboxylic acid (CAS No. 2138360-97-9)

The compound 5-amino-2-(1-methyl-1H-pyrazol-5-yl)pyridine-3-carboxylic acid (CAS No. 2138360-97-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyridine core with a methylpyrazole substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as kinases and receptors. The presence of both amino and carboxylic acid functional groups further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for heterocyclic compounds like 5-amino-2-(1-methyl-1H-pyrazol-5-yl)pyridine-3-carboxylic acid has surged due to their role in developing novel therapeutics. This compound aligns with the growing trend of small-molecule drug discovery, a hot topic in the pharmaceutical industry. Its structural features are reminiscent of known kinase inhibitors, which are widely explored for treating cancers and inflammatory diseases. Additionally, the agrochemical sector values such derivatives for designing crop protection agents, addressing global challenges like food security and sustainable agriculture.

The synthesis of CAS No. 2138360-97-9 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. Analytical methods like HPLC and NMR spectroscopy are critical for characterizing this compound, ensuring compliance with stringent regulatory standards. These methodologies are frequently searched by chemists and quality control professionals, reflecting the compound's relevance in high-precision applications.

From a commercial perspective, 5-amino-2-(1-methyl-1H-pyrazol-5-yl)pyridine-3-carboxylic acid is available through specialized chemical suppliers catering to research and development (R&D) laboratories. Its pricing and availability often depend on scale, with bulk purchases attracting discounts. The compound's stability under standard storage conditions (e.g., room temperature, inert atmosphere) makes it a practical choice for industrial use. However, users must adhere to material safety data sheets (MSDS) guidelines to ensure safe handling, a common query among laboratory personnel.

Looking ahead, the potential of CAS No. 2138360-97-9 extends beyond current applications. With the rise of AI-driven drug design and computational chemistry, this compound could play a pivotal role in virtual screening campaigns. Its molecular properties, such as logP and hydrogen bond donors, are optimized for bioavailability, a key consideration in modern pharmacology. Furthermore, its compatibility with green chemistry principles aligns with the industry's shift toward environmentally friendly synthesis routes, a topic increasingly searched by sustainability-focused researchers.

In summary, 5-amino-2-(1-methyl-1H-pyrazol-5-yl)pyridine-3-carboxylic acid represents a compelling case study in the intersection of chemistry and biotechnology. Its multifaceted utility, coupled with evolving scientific trends, ensures its continued relevance in both academic and industrial settings. As innovation accelerates, this compound is poised to contribute to breakthroughs in precision medicine and sustainable agrochemicals, addressing some of the most pressing challenges of our time.